Cas no 58347-49-2 (7-Chloropyrazolo[1,5-A]pyrimidine)

7-Chloropyrazolo[1,5-A]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a chlorine substituent at the 7-position. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive chlorine atom enables selective functionalization, facilitating the construction of complex molecular frameworks. The compound’s stability and compatibility with various reaction conditions make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other key transformations. Its well-defined chemical properties and high purity ensure consistent performance in research and industrial applications, supporting advancements in medicinal chemistry and material science.
7-Chloropyrazolo[1,5-A]pyrimidine structure
58347-49-2 structure
Product Name:7-Chloropyrazolo[1,5-A]pyrimidine
CAS No:58347-49-2
MF:C6H4ClN3
MW:153.569059371948
MDL:MFCD04035684
CID:830379
PubChem ID:12281647
Update Time:2025-10-29

7-Chloropyrazolo[1,5-A]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-Chloropyrazolo[1,5-a]pyrimidine
    • 7-Chloro-pyrazolo[1,5-a]pyrimidine
    • Pyrazolo[1,5-a]pyrimidine, 7-chloro-
    • SC3201
    • ZLD0555
    • zlchem 1087
    • YCZQHXPIKQHABJ-UHFFFAOYSA-N
    • 7-Chloropyrazolo[1?5-a]pyrimidine
    • FCH848509
    • 7-chloranylpyrazolo[1,5-a]pyrimidine
    • TRA0040530
    • PB27621
    • RP01815
    • HP23552
    • AM804085
    • SY015735
    • BR
    • SCHEMBL859975
    • CS-D1617
    • DS-12745
    • DB-011503
    • J-519221
    • DTXSID50484053
    • Z1198163753
    • EN300-781103
    • MFCD04035684
    • 58347-49-2
    • AKOS006276451
    • 7-Chloropyrazolo[1,5-A]pyrimidine
    • MDL： MFCD04035684
    • Inchi： 1S/C6H4ClN3/c7-5-1-3-8-6-2-4-9-10(5)6/h1-4H
    • InChI Key： YCZQHXPIKQHABJ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=NC2=CC=NN21

Computed Properties

  • Exact Mass: 153.00900
  • Monoisotopic Mass: 153.0093748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.51
  • Melting Point: 96-98 ºC
  • PSA: 30.19000
  • LogP: 1.38270

7-Chloropyrazolo[1,5-A]pyrimidine Security Information

7-Chloropyrazolo[1,5-A]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chloropyrazolo[1,5-A]pyrimidine Pricemore >>

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7-Chloropyrazolo[1,5-A]pyrimidine Production Method

7-Chloropyrazolo[1,5-A]pyrimidine Related Literature

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